Cas no 1086338-88-6 (crassumolide D)

• Product Name: crassumolide D
• CAS No: 1086338-88-6
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 1996938
• PubChem ID: 25156699
• Update Time: 2025-04-21

crassumolide D Chemical and Physical Properties

Names and Identifiers

• crassumolide D
• (-)-Crassumolide D
• 1086338-88-6
• CHEMBL572861
• (3aS,6R,7E,10E,14E,15aS)-6-hydroxy-6,10,14-trimethyl-3-methylidene-4,5,9,12,13,15a-hexahydro-3aH-cyclotetradeca[b]furan-2-one
• (3aS,6R,7E,10E,14E,15aS)-6-hydroxy-6,10,14-trimethyl-3-methylidene-4,5,9,12,13,15a-hexahydro-3aH-cyclotetradeca(b)furan-2-one

• Inchi： 1S/C20H28O3/c1-14-7-5-8-15(2)13-18-17(16(3)19(21)23-18)10-12-20(4,22)11-6-9-14/h6-7,11,13,17-18,22H,3,5,8-10,12H2,1-2,4H3
• InChI Key： KJXGGBUBHZLVAV-UHFFFAOYSA-N
• SMILES： CC1CCC=C(C)CC=CC(O)(C)CCC2C(OC(C2=C)=O)C=1

Computed Properties

• Exact Mass: 316.20384475Da
• Monoisotopic Mass: 316.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.759
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembranolides